Cas no 2248266-58-0 (Tert-butyl 2-(2,4-difluorophenyl)-1,3-thiazolidine-4-carboxylate)

• Product Name: Tert-butyl 2-(2,4-difluorophenyl)-1,3-thiazolidine-4-carboxylate
• CAS No: 2248266-58-0
• MF: C₁₄H₁₇F₂NO₂S
• MW: 301.352089643478
• CID: 5974737
• PubChem ID: 137940988
• Update Time: 2025-06-14

Tert-butyl 2-(2,4-difluorophenyl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(2,4-difluorophenyl)-1,3-thiazolidine-4-carboxylate
• EN300-6508430
• 2248266-58-0

• Inchi： 1S/C14H17F2NO2S/c1-14(2,3)19-13(18)11-7-20-12(17-11)9-5-4-8(15)6-10(9)16/h4-6,11-12,17H,7H2,1-3H3
• InChI Key： LAOGXESAGGGHTP-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)OC(C)(C)C)NC1C1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 301.09480628g/mol
• Monoisotopic Mass: 301.09480628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų

Additional information on Tert-butyl 2-(2,4-difluorophenyl)-1,3-thiazolidine-4-carboxylate

Comprehensive Overview of Tert-butyl 2-(2,4-difluorophenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2248266-58-0)

Tert-butyl 2-(2,4-difluorophenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2248266-58-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazolidine derivative is characterized by its unique molecular structure, which includes a tert-butyl ester group and a 2,4-difluorophenyl moiety. These functional groups contribute to its versatility in synthetic applications, particularly in the development of bioactive molecules. Researchers are increasingly exploring its potential as a building block for drug discovery, owing to its ability to modulate biological activity and enhance pharmacokinetic properties.

The compound's CAS number 2248266-58-0 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for fluorinated compounds like this one has surged, driven by their stability and efficacy in medicinal chemistry. Fluorination is a hot topic in drug design, as it often improves metabolic stability and bioavailability. This aligns with current trends in AI-driven drug discovery, where computational models prioritize fluorinated scaffolds for optimized lead compounds. Users searching for "thiazolidine carboxylate synthesis" or "difluorophenyl derivatives applications" will find this compound highly relevant to their queries.

From a synthetic perspective, Tert-butyl 2-(2,4-difluorophenyl)-1,3-thiazolidine-4-carboxylate is synthesized via multi-step organic reactions, often involving cyclization and esterification techniques. Its tert-butyl protecting group is particularly valuable in peptide chemistry, where it safeguards carboxyl functionalities during complex syntheses. This feature has made it a subject of interest in forums discussing "protecting group strategies" and "green chemistry alternatives." The compound's compatibility with microwave-assisted synthesis—a trending methodology for reducing reaction times—further enhances its appeal to modern laboratories.

In agrochemical research, the 2,4-difluorophenyl segment of this molecule is studied for its potential herbicidal and fungicidal properties. Given the global push for sustainable agriculture, researchers are investigating whether such derivatives can replace traditional pesticides with lower environmental impact. Searches for "eco-friendly agrochemicals" or "fluorine in crop protection" often intersect with discussions about this compound. Its structural similarity to known bioactive agents also makes it a candidate for structure-activity relationship (SAR) studies, a frequent focus in high-throughput screening platforms.

Quality control and analytical characterization of CAS No. 2248266-58-0 typically involve advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm the compound's structural integrity, which is crucial for reproducibility in research. Laboratories prioritizing "QC/QA in chemical synthesis" or "spectroscopic data interpretation" frequently reference such protocols. Additionally, the compound's stability under various storage conditions is a common query among purchasers, emphasizing the need for detailed technical datasheets.

Looking ahead, the role of Tert-butyl 2-(2,4-difluorophenyl)-1,3-thiazolidine-4-carboxylate in personalized medicine and combinatorial chemistry is an emerging area of exploration. Its modular design allows for facile derivatization, aligning with the growing demand for fragment-based drug discovery. As the scientific community continues to prioritize cost-effective synthesis and scalable production, this compound's utility is likely to expand, solidifying its position as a key player in innovative chemical research.